Cas no 51552-26-2 (2-Butenoic acid, 3-methyl-, 2-propenyl ester)

• Product Name: 2-Butenoic acid, 3-methyl-, 2-propenyl ester
• CAS No: 51552-26-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 362019
• PubChem ID: 557738
• Update Time: 2025-04-19

2-Butenoic acid, 3-methyl-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-methyl-, 2-propenyl ester
• prop-2-enyl 3-methylbut-2-enoate
• Allyl 3-methyl-2-butenoate #
• SCHEMBL6050174
• 51552-26-2
• 3-Methyl-2-butenoic acid, allyl ester
• DTXSID10339671
• GVTWTJSNCVPLSZ-UHFFFAOYSA-N

• Inchi： 1S/C8H12O2/c1-4-5-10-8(9)6-7(2)3/h4,6H,1,5H2,2-3H3
• InChI Key： GVTWTJSNCVPLSZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3